Saccharin

• CAS No.: 81-07-2
• Product Name: Saccharin
• Molecular Formula: C7H5NO3S
• Molecular Weight: 183.19 g/mol
• IUPAC Name: 1,1-dioxo-1,2-benzothiazol-3-one
• Standard InChI: InChI=1S/C7H5NO3S/c9-7-5-3-1-2-4-6(5)12(10,11)8-7/h1-4H,(H,8,9)
• Standard InChIKey: CVHZOJJKTDOEJC-UHFFFAOYSA-N
• Impurities: o- & p-Toluenesulfonamide; 1,2-benzisothiazol-1,1-dioxide; 1,2-benzisothiazoline-1,1-dioxide; 3-aminobenzisothazol-1,1-dioxide; 5- & 6-chlorosaccharin; ammonium saccharin; methyl saccharin; diphenyl sulfone; ditolylsulphone isomers; o- & p-sulfamoylbenzoic acid; o-chlorobenzoic acid; o-sulfobenzoic acid (& ammonium salt); n-tetracosane; bis(4-carboxyphenyl)sulfone; toluene-2,4-disulfonamide; saccharin-o-toluenesulfonamide; saccharin-6-sulfonamide; N-methyl-o-toluene-sulfonamide; methyl-o-chlorobenzoate; 4,4'-dibenzoylsulfone; 2- or 3-carboxy thiaxanthone-5-dioxide; o-sulfobenzamide; methyl-o-sulfamoylbenzoate; methyl-N-methylsulfamoylbenzoate; saccharin-o-toluenesulfoxylimide; & other /Reported impurities in saccharin & sodium saccharin/
• SMILES: C1=CC=C2C(=C1)C(=O)NS2(=O)=O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NS2(=O)=O
• Boiling Point: Sublimes
• Colorform: Monoclinic crystals; Needles from acetone; prisms from alcohol; leaflets from water; White, crystalline powder; White crystals
• Density: 0.828 g/cu cm at 25 °C
• Melting Point: greater than 572 °F (Decomposes) (NTP, 1992); Mp 224 °; 228 °C decomposes; 224°C
• Physical Description: Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992); DryPowder; DryPowder, PelletsLargeCrystals; OtherSolid, Liquid; PelletsLargeCrystals; Solid
• Description: Saccharin, also known as benzosulfimide or sweeta, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). Saccharin exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Saccharin has been detected in multiple biofluids, such as feces and saliva. Within the cell, saccharin is primarily located in the cytoplasm. Saccharin can be converted into probenazole. Saccharin has a bitter and odorless taste.; Saccharin is a 1,2-benzisothiazole having a keto-group at the 3-position and two oxo substituents at the 1-position. It is used as an artificial sweetening agent. It has a role as a sweetening agent, a xenobiotic and an environmental contaminant. It is a 1,2-benzisothiazole and a N-sulfonylcarboxamide.; Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous solution is neutral or alkaline to litmus, but not alkaline to phenolphthalein. Effloresces in dry air. Intensely sweet taste. (NTP, 1992)
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992); 0.02 M; 4 mg/mL at 25 °C; Slightly soluble in benzene, ethyl ether, chloroform; soluble in acetone, ethanol; Slightly soluble in deuterated dimethylsulfoxide; 1 g dissolves 31 mL alcohol, 12 mL acetone, and in about 50 mL glycerol; freely soluble in solution of alkali carbonates; slightly soluble in chloroform, ether; Soluble in amyl acetate, ethyl acetate; DISSOLVED BY DIL SOLN OF AMMONIA, SOLN OF ALKALI HYDROXIDES; 1 g dissolves in 290 mL water, 25 mL boiling water; In water, 4,000 mg/L at 25 °C
• Synonyms: 1,2-Benzisothiazol-3(2H)-one 1,1-Dioxide; 1,2-Dihydro-2-ketobenzisosulfonazole; Benzoic Sulfimide; o-Benzosulfimide; Benzosulfimide; Garantose; Glucid; Gluside; NSC 5349; Saccharimide; o-Sulfobenzimide
• Vapor Pressure: 1.03X10-7 mm Hg at 25 °C (est)
• PubChem Compound: 5143
• Last Modified: Nov 11 2021